Cas no 1432680-56-2 (5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride)

• Product Name: 5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride
• CAS No: 1432680-56-2
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 4599588
• PubChem ID: 71758075
• Update Time: 2025-05-26

5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride

• Inchi： 1S/C9H10N2O2.ClH/c1-6-4-7-2-3-10-8(7)5-9(6)11(12)13;/h4-5,10H,2-3H2,1H3;1H
• InChI Key： IWDXKJFRAPUDMV-UHFFFAOYSA-N
• SMILES： N(C1=C(C=C2CCNC2=C1)C)(=O)=O.Cl

Additional information on 5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride

Comprehensive Overview of 5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride (CAS No. 1432680-56-2)

5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride (CAS No. 1432680-56-2) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of nitro-substituted indole derivatives, which are widely studied for their diverse biological activities. The presence of a nitro group at the 6-position and a methyl group at the 5-position of the indole ring contributes to its distinct chemical reactivity and functional versatility.

In recent years, the scientific community has shown increasing interest in nitro-indole derivatives like 5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride due to their potential roles in drug discovery and development. Researchers are particularly intrigued by its possible applications in targeting specific enzymatic pathways or receptors, making it a subject of ongoing studies in medicinal chemistry. The compound's hydrochloride salt form enhances its solubility, which is a critical factor for bioavailability and formulation in pharmaceutical preparations.

The synthesis of 5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride involves multi-step organic reactions, including nitration and reduction processes, to achieve the desired substitution pattern on the indole core. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and potential therapeutic use.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride in drug development?" Preliminary studies suggest that its nitro group may interact with biological targets involved in oxidative stress responses, making it a candidate for further investigation in diseases where redox imbalance plays a key role. Additionally, its indole scaffold is a common motif in many bioactive molecules, further highlighting its relevance in pharmaceutical research.

Another area of interest is the compound's stability and storage conditions. Researchers often inquire about "How to store 5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride to maintain its stability?" Proper storage in a cool, dry environment, away from light and moisture, is essential to preserve its chemical properties. The use of desiccants and inert atmospheres can further extend its shelf life, ensuring consistent performance in experimental settings.

From an industrial perspective, the scalability of synthesizing 5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride is a topic of discussion. Companies are exploring cost-effective and environmentally friendly methods to produce this compound at larger scales without compromising quality. Green chemistry principles, such as reducing solvent waste and optimizing catalytic processes, are being integrated into its production to align with sustainable practices.

In summary, 5-methyl-6-nitro-2,3-dihydro-1H-indole hydrochloride (CAS No. 1432680-56-2) represents a promising compound in the realm of chemical and pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable subject for further exploration. As scientific advancements continue, this compound may pave the way for innovative therapeutic solutions and contribute to the broader understanding of nitro-indole chemistry.